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Introduction

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay is a widely used and
straightforward method for evaluating the antioxidant capacity of various compounds.[1][2]
DPPH is a stable free radical that exhibits a deep purple color with a maximum absorbance
around 517 nm.[1][2][3] When an antioxidant compound donates a hydrogen atom or an
electron to DPPH, the radical is neutralized, and the solution's color changes to a pale yellow.
The degree of discoloration is directly proportional to the scavenging potential of the
antioxidant. Rutin, a common dietary flavonoid found in many plants, is known for its significant
antioxidant properties and is often used as a reference compound in such assays. This
document provides a detailed protocol for determining the DPPH radical scavenging activity of
Rutin hydrate.

Experimental Protocol
Materials and Reagents

Chemicals:

e 2,2-diphenyl-1-picrylhydrazyl (DPPH)
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Rutin hydrate (Standard)

Methanol (HPLC or Spectrophotometric grade)

Ethanol (Alternative solvent)

Ascorbic acid or Trolox (Positive Control, optional)
Equipment:

e UV-Vis Spectrophotometer capable of reading at 517 nm
» Adjustable micropipettes and tips

e Volumetric flasks

o Cuvettes or 96-well microplates

e Analytical balance

» \Vortex mixer

e Aluminum foil (to protect solutions from light)

Preparation of Solutions

2.1. DPPH Working Solution (0.1 mM)

Accurately weigh approximately 3.94 mg of DPPH powder.

Dissolve the DPPH in 100 mL of methanol in a volumetric flask.

Wrap the flask with aluminum foil to protect the solution from light, as DPPH is light-sensitive.

This solution should be prepared fresh daily before use.

2.2. Rutin Hydrate Stock Solution (1 mg/mL)

e Accurately weigh 10 mg of Rutin hydrate.
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e Dissolve it in 10 mL of methanol to obtain a 1 mg/mL (1000 pg/mL) stock solution.
2.3. Rutin Hydrate Standard Dilutions

o From the 1 mg/mL stock solution, prepare a series of standard solutions in methanol.
» Typical concentrations for the calibration curve are 10, 20, 40, 60, 80, and 100 pg/mL.

e To prepare 1 mL of each concentration, pipette the required volume of the stock solution and
dilute with methanol as detailed in the table below.

Assay Procedure

o Reaction Setup: Pipette 1.0 mL of each Rutin hydrate standard dilution into separate,
labeled test tubes.

o Control Preparation:

o Negative Control (Blank): Prepare a tube containing 1.0 mL of methanol instead of the
Rutin solution. This serves as the control for measuring the initial absorbance of the DPPH
solution (A_control).

o Sample Blank (Optional): To correct for any background absorbance from the sample,
prepare a separate set of tubes with 1.0 mL of each Rutin hydrate dilution and 2.0 mL of
methanol (without DPPH).

e Reaction Initiation: Add 2.0 mL of the 0.1 mM DPPH working solution to each test tube.

 Incubation: Vortex each tube thoroughly and incubate them in the dark at room temperature
for 30 minutes. The incubation period is crucial to allow the scavenging reaction to reach
completion.

o Absorbance Measurement: After incubation, measure the absorbance of each solution at
517 nm using the UV-Vis spectrophotometer. Use methanol to zero the spectrophotometer.

Data Presentation and Analysis
Calculation of DPPH Radical Scavenging Activity
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The percentage of DPPH radical scavenging activity is calculated using the following formula:
% Scavenging Activity = [ (Ao - A1) / Ao ] x 100

Where:

e Ao is the absorbance of the negative control (DPPH solution without sample).

e A1 is the absorbance of the sample (DPPH solution with Rutin hydrate).

Sample Data Table

The results can be summarized in a table for clarity and easy comparison.

Rutin Hydrate . .
. Absorbance at 517 nm (A1) % Scavenging Activity
Concentration (pg/mL)

0 (Control) 0.985 (Ao) 0.0

10 0.768 22.0
20 0.591 40.0
40 0.345 65.0
60 0.187 81.0
80 0.099 89.9
100 0.054 94.5

Note: The absorbance values provided are for illustrative purposes only.

ICs0 Determination

The ICso value, which is the concentration of the antioxidant required to scavenge 50% of the
DPPH radicals, can be determined from the data. This is achieved by plotting a graph of the
percentage of scavenging activity against the corresponding Rutin hydrate concentrations.
The ICso value is then calculated from the resulting linear regression equation (y = mx + c¢),
where y = 50.
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Caption: Workflow for the DPPH radical scavenging assay with Rutin hydrate.

Mechanism of DPPH Radical Scavenging
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Caption: Scavenging of the DPPH radical by an antioxidant like Rutin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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